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Introduction
Magnesium ions (Mg²⁺) are the second most abundant intracellular divalent cations and play a

crucial role in a vast array of cellular processes, including enzymatic reactions, signal

transduction, and energy metabolism. The ability to accurately measure and visualize the

spatiotemporal dynamics of intracellular Mg²⁺ is therefore of paramount importance in

biological research and drug development. KMG-104 is a highly selective, fluorescein-based

fluorescent probe designed for the detection and quantification of intracellular Mg²⁺. Its

acetoxymethyl (AM) ester form, KMG-104-AM, is cell-permeant, allowing for straightforward

loading into live cells. This document provides detailed application notes and protocols for the

use of KMG-104 in 3D imaging of magnesium distribution.

Principle of Detection
KMG-104 is a fluorescent indicator that exhibits a significant increase in fluorescence intensity

upon binding to Mg²⁺. The probe consists of a fluorescein fluorophore coupled to a charged β-

diketone moiety that serves as a selective binding site for Mg²⁺.[1] In its unbound state, the

fluorescence of the fluorescein is quenched. Upon binding to Mg²⁺, a conformational change

occurs that disrupts this quenching, leading to a pronounced, "off-on" type fluorescent

response.[1] This mechanism allows for high-contrast imaging of intracellular Mg²⁺ distribution.

KMG-104 is designed for excitation by the 488 nm line of a widely available Argon laser,

making it compatible with standard confocal microscopy setups.[1]
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Quantitative Data
A comparative summary of the key photophysical and binding properties of KMG-104 and other

common fluorescent magnesium indicators is presented in the table below.

Indicator
Excitatio
n (nm)

Emission
(nm)

Kd for
Mg²⁺
(mM)

Kd for
Ca²⁺
(mM)

Fluoresce
nce
Enhance
ment

Selectivit
y
(Mg²⁺/Ca²
⁺)

KMG-104 ~490 ~510 2.1[2] 7.5[2] ~10-fold[1] High

Mag-Fura-

2
330/369 491/511 1.9[3]

Low µM

range
Ratiometric Low

Magnesiu

m Green
~490 ~520 ~1.0[4] ~0.006[4] Yes Moderate

Mag-Fluo-4 ~490 ~515 4.7[4] 0.022[4] Yes Low

Signaling Pathway and Experimental Workflow
KMG-104 Magnesium Detection Pathway
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KMG-104 Mg2+ Detection Mechanism
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3D Imaging Workflow with KMG-104-AM
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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